Cas no 1226458-05-4 (N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide)

$N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide structure$

1226458-05-4 structure

Product Name:N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide

CAS No:1226458-05-4

MF:C₂₁H₂₀N₄O₃S

MW:408.473503112793

CID:6329399

PubChem ID:49678092

Update Time:2024-01-13

N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide
- VU0529097-1
- AKOS024528619
- N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide
- 1226458-05-4
- N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-2,1,3-benzothiadiazole-5-carboxamide
- F5967-0111
- Inchi： 1S/C21H20N4O3S/c26-20(13-4-6-17-18(11-13)24-29-23-17)22-14-5-7-19-16(12-14)21(27)25-9-2-1-3-15(25)8-10-28-19/h4-7,11-12,15H,1-3,8-10H2,(H,22,26)
- InChI Key： ZIAHQVCNCQXHDH-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(=CC2=N1)C(NC1C=CC2=C(C=1)C(N1CCCCC1CCO2)=O)=O

Computed Properties

Exact Mass: 408.12561169g/mol
Monoisotopic Mass: 408.12561169g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 113Å²

N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

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Life Chemicals	F5967-0111-2μmol	N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide	1226458-05-4	2μmol	$57.0	2023-09-09
Life Chemicals	F5967-0111-5μmol	N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}-2,1,3-benzothiadiazole-5-carboxamide	1226458-05-4	5μmol	$63.0	2023-09-09
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